Cas no 1805872-64-3 (Ethyl 3-(3-bromopropyl)-5-(hydroxymethyl)benzoate)

• Product Name: Ethyl 3-(3-bromopropyl)-5-(hydroxymethyl)benzoate
• CAS No: 1805872-64-3
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 4794717
• Update Time: 2023-08-17

Ethyl 3-(3-bromopropyl)-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropyl)-5-(hydroxymethyl)benzoate

• Inchi： 1S/C13H17BrO3/c1-2-17-13(16)12-7-10(4-3-5-14)6-11(8-12)9-15/h6-8,15H,2-5,9H2,1H3
• InChI Key： IBDNZRHLNRWAIK-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C(=O)OCC)C=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5